ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate

• IUPAC Name: ethyl 3-(diethoxyphosphorylmethylamino)propanoate
• InChI: InChI=1S/C10H22NO5P/c1-4-14-10(12)7-8-11-9-17(13,15-5-2)16-6-3/h11H,4-9H2,1-3H3
• InChI Key: GKAPLXYMFAVPQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNCP(=O)(OCC)OCC
• Molecular Formula: C10H22NO5P
• Molecular Weight: 267.26 g/mol

Description

Ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate, also known as EDMPA, is a phosphonate-based compound that has gained attention in the field of chemical synthesis and biological research. This compound is widely used in the synthesis of various phosphonate derivatives, and its unique structure makes it an essential component in the development of new drugs and pharmaceuticals. In

Mechanism of Action

The mechanism of action of ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate is not well understood. However, it is believed that the compound acts as a phosphonate ester, which is capable of forming covalent bonds with various biological molecules. This property makes ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate an essential component in the development of new drugs and pharmaceuticals.
Biochemical and Physiological Effects:
ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate has been shown to exhibit various biochemical and physiological effects. It has been found to be an effective inhibitor of acetylcholinesterase, which is an enzyme that plays a critical role in the transmission of nerve impulses. ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate is its ease of synthesis. The compound can be synthesized in a laboratory setting with relative ease, making it an attractive option for researchers. However, one of the limitations of ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate is its toxicity. The compound has been shown to be toxic to certain cell lines, which can limit its use in certain experiments.

Future Directions

There are many future directions for the use of ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate in scientific research. One potential application is in the development of new drugs for the treatment of Alzheimer's disease. ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate has been shown to be an effective inhibitor of acetylcholinesterase, which is a target for the treatment of Alzheimer's disease. Another potential application is in the development of new anti-inflammatory drugs. ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate has been shown to have anti-inflammatory properties, which could make it an attractive option for the development of new drugs in this area.
Conclusion:
In conclusion, ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate is a phosphonate-based compound that has gained attention in the field of chemical synthesis and biological research. The compound has been extensively used in scientific research due to its unique properties, and it has been found to exhibit various biochemical and physiological effects. While there are limitations to the use of ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate in certain experiments, its ease of synthesis and potential applications make it an attractive option for future research.

Synthesis Methods

The synthesis of ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate involves the reaction of beta-alanine with diethyl phosphite and formaldehyde. This reaction produces a diethyl phosphonate intermediate, which is then reacted with ethyl chloroformate to form the final product. The synthesis of ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate is a relatively simple process and can be carried out in a laboratory setting with ease.

Scientific Research Applications

Ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate has been extensively used in scientific research due to its unique properties. It has been used in the development of new drugs and pharmaceuticals, as well as in the synthesis of various phosphonate derivatives. ethyl N-[(diethoxyphosphoryl)methyl]-beta-alaninate is also used as a reagent in the preparation of chiral phosphonates, which are important building blocks in the synthesis of biologically active compounds.